Cas no 399-80-4 (1,3-Butanedione,1-benzo[b]thien-2-yl-4,4,4-trifluoro-)

• Product Name: 1,3-Butanedione,1-benzo[b]thien-2-yl-4,4,4-trifluoro-
• CAS No: 399-80-4
• MF: C₁₂H₇F₃O₂S
• MW: 272.242992639542
• CID: 318963
• PubChem ID: 255173
• Update Time: 2025-04-19

1,3-Butanedione,1-benzo[b]thien-2-yl-4,4,4-trifluoro- Chemical and Physical Properties

Names and Identifiers

• 1,3-Butanedione,1-benzo[b]thien-2-yl-4,4,4-trifluoro-
• 1-(1-benzothiophen-2-yl)-4,4,4-trifluorobutane-1,3-dione
• 1-(1,3-benzodioxol-5-yl)-1-pentanol
• 1-(3,4-methylenedioxyphenyl)-n-pentanol
• 1-(3,4-methylenedioxyphenyl)-pentan-1-ol
• 1-(3,4-methylenedioxyphenyl)pentanol
• 1-benzo[1,3]dioxol-5-yl-pentan-1-ol
• 1-Benzo[b]thiophen-2-yl-4,4,4-trifluor-butan-1,3-dion
• 1-benzo[b]thiophen-2-yl-4,4,4-trifluoro-butane-1,3-dione
• AC1L5ALQ
• AC1Q6ZWL
• AR-1A9769
• CTK5A0048
• KST-1A9549
• NSC6605
• SureCN530292
• NSC-80430
• SCHEMBL1639689
• DTXSID60960439
• 399-80-4
• NSC80430
• NCIOpen2_004370

• Inchi： 1S/C12H7F3O2S/c13-12(14,15)11(17)6-8(16)10-5-7-3-1-2-4-9(7)18-10/h1-5H,6H2
• InChI Key： UGWUCJYFRPNSHU-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C=C1C(CC(C(F)(F)F)=O)=O

Computed Properties

• Exact Mass: 272.01191
• Monoisotopic Mass: 272.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 62.4Ų

Experimental Properties

• Density: 1.424
• Boiling Point: 351°C at 760 mmHg
• Flash Point: 166.1°C
• Refractive Index: 1.565
• PSA: 34.14
• LogP: 3.60550